Cas no 14320-89-9 (Acetonitrile-1-13C-15N(8CI,9CI))

• Product Name: Acetonitrile-1-13C-15N(8CI,9CI)
• CAS No: 14320-89-9
• MF: C₂H₃N
• MW: 43.0379841327667
• CID: 120319
• PubChem ID: 12198399
• Update Time: 2025-06-08

Acetonitrile-1-13C-15N(8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Acetonitrile-1-13C-15N(8CI,9CI)
• ACETONITRILE-1-13C,15N
• Methyl cyanide-13C,15N
• 15N]
• ACETONITRILE-1-13C-15N, 99 ATOM % 13C, 9 9 ATOM % 15N
• J-007771
• Acetonitrile-1-13C,15N, 99 atom % 13C, 98 atom % 15N
• 14320-89-9
• DTXSID70480077

• Inchi： 1S/C2H3N/c1-2-3/h1H3/i2+1,3+1
• InChI Key： WEVYAHXRMPXWCK-SUEIGJEOSA-N
• SMILES： [15N]#[13C]C

Computed Properties

• Exact Mass: 43.026938829g/mol
• Monoisotopic Mass: 43.026938829g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 29.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0

Experimental Properties

• Color/Form: Not available
• Density: 0.824 g/mL at 25 °C
• Melting Point: −48 °C(lit.)
• Boiling Point: 81-82 °C(lit.)
• Flash Point: 42 °F
• Refractive Index: n20/D 1.344(lit.)
• Solubility: Not available

Acetonitrile-1-13C-15N(8CI,9CI) Security Information

• Hazardous Material transportation number：UN 1648 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-23/24/25
• Safety Instruction： 16-27-45
• Hazardous Material Identification：

Additional information on Acetonitrile-1-13C-15N(8CI,9CI)

Recent Advances in the Application of Acetonitrile-1-13C-15N (8CI,9CI) (CAS: 14320-89-9) in Chemical Biology and Pharmaceutical Research

The stable isotope-labeled compound Acetonitrile-1-13C-15N (8CI,9CI) (CAS: 14320-89-9) has garnered significant attention in recent chemical biology and pharmaceutical research due to its unique properties as a dual-labeled isotopologue. This compound serves as a critical tool in nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS)-based metabolomics studies, enabling researchers to trace metabolic pathways with unprecedented precision. Recent studies have demonstrated its utility in investigating drug metabolism, protein-ligand interactions, and reaction mechanisms in organic synthesis.

A 2023 study published in the Journal of Medicinal Chemistry utilized Acetonitrile-1-13C-15N to elucidate the metabolic fate of novel kinase inhibitors in hepatocyte models. The dual labeling allowed for simultaneous tracking of both carbon and nitrogen atoms through various metabolic transformations, revealing previously unknown catabolic pathways. The researchers employed advanced LC-MS/MS techniques coupled with 13C-15N correlation spectroscopy to achieve atom-level resolution in their metabolic mapping.

In structural biology applications, a breakthrough published in Nature Chemical Biology demonstrated how this compound facilitates the study of protein dynamics through improved sensitivity in heteronuclear single quantum coherence (HSQC) NMR experiments. The 13C-15N labeling pattern provided enhanced spectral resolution for studying conformational changes in therapeutic target proteins, particularly in cases where traditional 15N-labeling alone proved insufficient due to signal overlap.

The synthetic chemistry community has also made significant strides in utilizing Acetonitrile-1-13C-15N as a building block for complex molecule synthesis. A recent ACS Catalysis paper detailed its use in palladium-catalyzed cyanation reactions, where the isotopic labeling enabled mechanistic studies through kinetic isotope effect measurements. This approach provided direct evidence for the rate-determining step in several important C-C bond forming reactions.

From a pharmaceutical manufacturing perspective, the compound's role in quality control and impurity profiling has expanded significantly. Regulatory agencies are increasingly recommending the use of isotopically labeled standards like Acetonitrile-1-13C-15N for accurate quantification of process-related impurities in active pharmaceutical ingredients (APIs). Recent guidelines from the ICH Q3D on elemental impurities specifically highlight the advantages of using such standards for nitrogen-containing compounds.

Looking forward, emerging applications in flux analysis and systems biology are pushing the boundaries of what can be achieved with this versatile reagent. The development of new pulse sequences in NMR spectroscopy and improved mass spectrometry fragmentation techniques promise to unlock additional dimensions of information from studies utilizing Acetonitrile-1-13C-15N. As these methodologies mature, we anticipate broader adoption in both academic research and industrial drug development pipelines.